(E)-3-((5-chloro-2-methylphenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
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Description
(E)-3-((5-chloro-2-methylphenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H14ClN3O2S and its molecular weight is 419.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
The synthesis of novel heterocyclic compounds, including those with thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives, demonstrates a focus on developing new antimicrobial agents. These compounds are synthesized through versatile methods and have shown promising antibacterial and antifungal activities in vitro (Darwish et al., 2014).
Reduction and Structural Analysis
The reduction of similar acrylonitriles has been explored, yielding derivatives with potential for further chemical modification and study, as confirmed by X-ray diffraction analysis (Frolov et al., 2005).
Ultrasound-promoted Synthesis
Facile synthesis protocols using ultrasound promote the creation of novel derivatives, coupling different pharmacophoric groups, which could enhance biological activity. Such methods offer efficient routes to complex molecules, showing the advancement in synthetic techniques (Nikalje et al., 2017).
In Vitro Cytotoxic Activities
The exploration of acrylonitriles substituted with triazoles or benzimidazoles has yielded compounds with significant in vitro cytotoxic potency against various human cancer cell lines. This research underlines the potential for developing new chemotherapeutic agents (Sa̧czewski et al., 2004).
Photophysical and Electrochemical Properties
The study of coumarin thiazole hybrid dyes highlights their photophysical properties and potential applications in materials science, such as in emissive materials or in non-linear optics (Shreykar et al., 2017).
properties
IUPAC Name |
(E)-3-(5-chloro-2-methylanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14ClN3O2S/c1-13-6-7-16(23)9-18(13)25-11-15(10-24)21-26-19(12-29-21)17-8-14-4-2-3-5-20(14)28-22(17)27/h2-9,11-12,25H,1H3/b15-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEJKUKIJIGBUKW-RVDMUPIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)Cl)N/C=C(\C#N)/C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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